Barium selenide
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Overview
Description
Barium Selenide is an inorganic compound with the chemical formula BaSe . It is a white solid, although samples are typically colored due to the effects of air oxidation . It has the lowest energy band gap among alkaline earth chalcogenides .
Synthesis Analysis
This compound can be synthesized by the reduction of barium selenate in a hydrogen flow . The reaction is as follows: BaSeO4 + H2 → BaSe + 4H2O . It can also be obtained by reacting selenium with barium carbonate or barium oxide at high temperature . The reaction is as follows: 2BaCO3 + 5Se → 2BaSe + 3SeO2 + CO2 .Molecular Structure Analysis
The molecular formula of this compound is BaSe . It has an average mass of 216.287 Da and a monoisotopic mass of 217.821762 Da .Chemical Reactions Analysis
This compound can be obtained by the reduction of barium selenate in hydrogen flow . It can also be obtained by reacting selenium with barium carbonate or barium oxide at high temperature .Physical and Chemical Properties Analysis
This compound is a white crystalline powder with a melting point of 1782°C . Its density is 5.02 g/cm3 . The crystallite size of pure Bismuth selenide is about 20.04 nm . The crystallite size of samples with 3%, 9%, 12%, and 15% doping concentration is about 32.74 nm, 24.91 nm, 32.25 nm, and 33.38 nm, respectively .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
1304-40-1 |
---|---|
Molecular Formula |
BaSi2 |
Molecular Weight |
193.50 g/mol |
InChI |
InChI=1S/Ba.2Si/q+2;2*-1 |
InChI Key |
SLZXMZVNEHADNR-UHFFFAOYSA-N |
Canonical SMILES |
[Si-].[Si-].[Ba+2] |
Origin of Product |
United States |
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